N'-(4-methoxy-3-nitrobenzylidene)hexanohydrazide

• IUPAC Name: N-[(E)-(4-methoxy-3-nitrophenyl)methylideneamino]hexanamide
• InChI: InChI=1S/C14H19N3O4/c1-3-4-5-6-14(18)16-15-10-11-7-8-13(21-2)12(9-11)17(19)20/h7-10H,3-6H2,1-2H3,(H,16,18)/b15-10+
• InChI Key: WHUYTQOXEKHYCX-XNTDXEJSSA-N
• Canonical SMILES: CCCCCC(=O)NN=CC1=CC(=C(C=C1)OC)[N+](=O)[O-]
• Isomeric SMILES: CCCCCC(=O)N/N=C/C1=CC(=C(C=C1)OC)[N+](=O)[O-]
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol

Description

N-(4-methoxy-3-nitrobenzylidene)hexanohydrazide, also known as MNH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(4-methoxy-3-nitrobenzylidene)hexanohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to inhibit bacterial growth by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and organisms. This compound has been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell death. This compound has also been shown to inhibit bacterial growth by disrupting the bacterial cell membrane and inhibiting protein synthesis. However, the effects of this compound on normal cells and organisms are not fully understood.

Advantages and Limitations for Lab Experiments

N'-(4-methoxy-3-nitrobenzylidene)hexanohydrazide has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. This compound can also be easily modified to improve its properties and increase its effectiveness. However, this compound also has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for N'-(4-methoxy-3-nitrobenzylidene)hexanohydrazide research, including its potential applications in drug discovery, imaging, and biosensing. This compound can be modified to improve its properties and increase its effectiveness as an anti-cancer agent and antibacterial agent. This compound can also be used as a fluorescent probe for imaging biological systems and as a biosensor for detecting various biomolecules. Further research is needed to fully understand the potential of this compound in various fields.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its potential as an anti-cancer agent, antibacterial agent, fluorescent probe, and biosensor. This compound has several advantages for lab experiments, including its high purity, stability, and ease of synthesis, but also has limitations, including its potential toxicity and limited solubility in aqueous solutions. Further research is needed to fully understand the potential of this compound in various fields.

Scientific Research Applications

N'-(4-methoxy-3-nitrobenzylidene)hexanohydrazide has been extensively studied for its potential applications in various fields, including chemistry, biology, and medicine. In chemistry, this compound has been used as a starting material for the synthesis of various organic compounds. In biology, this compound has been investigated for its potential as a fluorescent probe for imaging biological systems. In medicine, this compound has been studied for its potential as an anti-cancer agent and for its ability to inhibit bacterial growth.